1-{4-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)oxy]phenyl}-1-propanone

• IUPAC Name: 1-[4-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)oxyphenyl]propan-1-one
• InChI: InChI=1S/C17H16N2O2S/c1-4-14(20)12-5-7-13(8-6-12)21-16-15-10(2)11(3)22-17(15)19-9-18-16/h5-9H,4H2,1-3H3
• InChI Key: KVQRTBKFIABJGW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OC2=C3C(=C(SC3=NC=N2)C)C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrimidine derivatives often involves reactions of certain precursors in acidic media, leading to complex heterocyclic compounds. For example, the reaction of 1-aryl-3-(dimethylamino)-1-propanones with 4,5-diamino-1H-pyrimidin-6-ones in an acidic medium results in the formation of tetrahydro-1H-pyrimido[4,5-b][1,4]diazepin-6-ones, with structure elucidation based on detailed NMR analysis (Insuasty et al., 1998). This provides a foundational understanding of the types of reactions and conditions that may be relevant to synthesizing the target compound.

Molecular Structure Analysis

The molecular structure of related compounds has been determined through various analytical techniques, including X-ray crystallography. For instance, the crystal structure of certain pyrimidine derivatives reveals significant conjugations within their moieties, indicating the complex nature of these molecules and their potential for diverse interactions and properties (Moser et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving pyrimidine derivatives can lead to a wide range of compounds with varying biological activities. For example, phenyl derivatives containing the thieno[2,3-d]pyrimidin-4(1H)-one system have been synthesized and found to exhibit analgesic and anti-inflammatory activities (Santagati et al., 2002). These findings highlight the chemical versatility and potential application areas of these compounds.

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as solubility, thermal stability, and molecular interactions, are crucial for their application in various fields. The solvatochromic response of certain pyrimidine derivatives, for example, has been studied, showing the influence of solvent polarity on their UV/Vis spectroscopic absorption maxima, indicating their potential use in dye and sensor applications (El-Sayed & Spange, 2007).

Chemical Properties Analysis

The chemical behavior of pyrimidine derivatives in reactions can lead to the formation of novel compounds with interesting properties. For instance, the catalytic four-component reaction involving ketones, ethyl cyanoacetate, S8, and formamide offers a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, demonstrating the compounds' versatility and the potential for sustainable synthesis methods (Shi et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Without specific information, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Without specific information, it’s difficult to assess its safety and hazards.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its biological activity.